![molecular formula C9H9N4O2S2- B215283 N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine](/img/structure/B215283.png)
N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine, also known as DSO3, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. DSO3 is a sulfenamide derivative that possesses a unique chemical structure, which makes it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to inhibit the migration of cancer cells and reduce the formation of new blood vessels, which are essential for tumor growth.
Advantages and Limitations for Lab Experiments
N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine offers several advantages for lab experiments. It is relatively easy to synthesize, and the yield is high. The purity of the final product can be easily achieved through simple purification techniques. However, there are also some limitations associated with the use of this compound in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. More research is needed to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for the research and development of N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine. One potential application is in the treatment of cancer. This compound has shown promising results in vitro, and further studies are needed to determine its efficacy in vivo. Another potential application is in the treatment of inflammation-related diseases such as rheumatoid arthritis. This compound has been found to possess anti-inflammatory properties, and more research is needed to determine its potential as a therapeutic agent. Additionally, this compound could be used as a starting point for the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine involves the reaction of 2-amino-6-(methylthio)pyridine-3,5-dicarbonitrile with 2-mercaptoimidazole in the presence of hydrogen peroxide. The reaction proceeds through a cascade of oxidation and cyclization steps, resulting in the formation of this compound. The yield of the synthesis method is high, and the purity of the final product can be easily achieved through simple purification techniques.
Scientific Research Applications
N-(dioxidosulfanyl)-6-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-pyridinamine has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound has been found to possess anti-proliferative, anti-inflammatory, and anti-oxidant properties, which make it an attractive candidate for drug development.
properties
Molecular Formula |
C9H9N4O2S2- |
---|---|
Molecular Weight |
269.3 g/mol |
IUPAC Name |
2-(1-methylimidazol-2-yl)sulfanyl-5-(sulfinatoamino)pyridine |
InChI |
InChI=1S/C9H10N4O2S2/c1-13-5-4-10-9(13)16-8-3-2-7(6-11-8)12-17(14)15/h2-6,12H,1H3,(H,14,15)/p-1 |
InChI Key |
HXBUHBMORNEMGH-UHFFFAOYSA-M |
SMILES |
CN1C=CN=C1SC2=NC=C(C=C2)NS(=O)[O-] |
Canonical SMILES |
CN1C=CN=C1SC2=NC=C(C=C2)NS(=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.